Cas no 606491-81-0 (3-(2,2-Difluoroacetyl)tetrahydro-2H-pyran-2-one)
606491-81-0 structure
Product Name:3-(2,2-Difluoroacetyl)tetrahydro-2H-pyran-2-one
CAS No:606491-81-0
MF:C7H8F2O3
MW:178.133429527283
CID:953277
PubChem ID:45080781
Update Time:2025-04-19
3-(2,2-Difluoroacetyl)tetrahydro-2H-pyran-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-2-one, 3-(difluoroacetyl)tetrahydro- (9CI)
- 183279-72-3
- 606491-81-0
- 2H-Pyran-2-one, 3-(difluoroacetyl)tetrahydro-, (+)- (9CI)
- (+)-3-(2,2-Difluoroacetyl)tetrahydro-2H-pyran-2-one
- 2H-PYRAN-2-ONE, 3-(DIFLUOROACETYL)TETRAHYDRO-
- 3-(2,2-Difluoroacetyl)tetrahydro-2H-pyran-2-one
- DB-270420
-
- Inchi: 1S/C7H8F2O3/c8-6(9)5(10)4-2-1-3-12-7(4)11/h4,6H,1-3H2
- InChI Key: TYCSIVAPYYPNOW-UHFFFAOYSA-N
- SMILES: FC(C(C1C(=O)OCCC1)=O)F
Computed Properties
- Exact Mass: 178.04415044g/mol
- Monoisotopic Mass: 178.04415044g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 43.4Ų
3-(2,2-Difluoroacetyl)tetrahydro-2H-pyran-2-one Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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